Cas no 321385-86-8 (3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine
• CAS No: 321385-86-8
• MF: C₂₁H₁₃ClF₃N₃O₃S
• MW: 479.859432935715
• CID: 5025516
• Update Time: 2025-06-08

3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{3-[1-(benzenesulfonyl)-1H-pyrazol-3-yl]phenoxy}-3-chloro-5-(trifluoromethyl)pyridine
• 3-chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine
• 3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine

• Inchi： 1S/C21H13ClF3N3O3S/c22-18-12-15(21(23,24)25)13-26-20(18)31-16-6-4-5-14(11-16)19-9-10-28(27-19)32(29,30)17-7-2-1-3-8-17/h1-13H
• InChI Key： IHLQLQJZETULLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1=CC=CC(=C1)C1C=CN(N=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 730
• XLogP3: 5.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine (CAS No. 321385-86-8)

3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine, identified by its CAS number 321385-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its pyridine core, which is functionalized with various substituents that enhance its pharmacological potential. The presence of a chloro group, a phenylsulfonyl moiety, and a trifluoromethyl group in its structure contributes to its unique chemical properties and biological activities. These structural features make it a promising candidate for further exploration in drug discovery and development.

The compound's molecular architecture is highly intricate, featuring multiple functional groups that interact synergistically to modulate its biological behavior. The pyridine ring serves as the central scaffold, providing a stable backbone for the attachment of various pharmacophores. The chloro substituent at the 3-position of the pyridine ring introduces electrophilicity, making it susceptible to nucleophilic attack and enabling further derivatization. Additionally, the trifluoromethyl group at the 5-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

The phenylsulfonyl group attached to the pyrazole ring further enriches the compound's chemical diversity. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The integration of the 1-(phenylsulfonyl)-1H-pyrazol-3-yl moiety into the structure suggests potential therapeutic applications in these areas. Furthermore, the phenoxy bridge connecting the pyrazole ring to the pyridine core introduces additional flexibility, allowing for conformational adjustments that may optimize binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the chloro, phenylsulfonyl, and trifluoromethyl groups play crucial roles in modulating binding interactions with enzymes and receptors. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles. For instance, virtual screening techniques have been employed to identify derivatives with enhanced binding affinity to specific protein targets, paving the way for novel drug candidates.

The synthesis of 3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution, cross-coupling reactions, and functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct complex aryl ethers and heterocyclic linkages within the molecule. These synthetic methodologies ensure high yields and purity, which are essential for subsequent biological evaluation.

Biological evaluation of this compound has revealed promising activities in several disease models. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression. The phenylsulfonyl-pyrazole moiety, in particular, has been shown to disrupt signaling pathways critical for tumor growth and metastasis. Additionally, the compound exhibits anti-inflammatory properties by modulating cytokine production and immune cell function. These findings highlight its potential as a therapeutic agent in oncology and immunology.

Furthermore, structural modifications based on lead optimization studies have yielded derivatives with enhanced potency and selectivity. For instance, replacing the chloro group with other electron-withdrawing substituents has improved binding affinity to target enzymes without compromising solubility or metabolic stability. Similarly, variations in the trifluoromethyl position have fine-tuned pharmacokinetic properties, leading to more favorable absorption, distribution, metabolism, excretion (ADME) profiles. These iterative design processes underscore the importance of rational drug design in maximizing therapeutic efficacy.

The role of computational tools in understanding molecular interactions cannot be overstated. Molecular dynamics simulations have provided insights into how this compound binds to biological targets at an atomic level. These simulations help predict binding affinities and identify key interaction residues, guiding experimental validation efforts. Additionally, quantum mechanical calculations have been employed to elucidate electronic structures and energetics of transition states during synthetic transformations.

In conclusion,3-Chloro-2-{3-[1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenoxy}-5-(trifluoromethyl)pyridine (CAS No. 321385-86-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its synthesis involves sophisticated organic transformations, while its biological evaluation has uncovered promising therapeutic potential in cancer and inflammation research. Continued exploration through computational modeling and lead optimization will likely yield even more effective derivatives with improved clinical applications.